Cas no 123572-62-3 (4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene)

• Product Name: 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene
• CAS No: 123572-62-3
• MF: C₇H₃F₄NO₃
• MW: 225.097235918045
• MDL: MFCD12025954
• CID: 857167
• PubChem ID: 14439305
• Update Time: 2025-10-24

4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene
• 4-fluoro-2-nitro-1-trifluoromethoxybenzene
• 5-Fluoro-2-(trifluoroMethoxy)nitrobenzene
• CS-0059210
• 4-fluoro-2-nitro-1-trifluoromethoxy-benzene
• Benzene, 4-fluoro-2-nitro-1-(trifluoromethoxy)-
• AS-67373
• MFCD12025954
• 123572-62-3
• AKOS015853572
• SY022875
• SCHEMBL1275605
• DTXSID20560292

• MDL： MFCD12025954
• Inchi： 1S/C7H3F4NO3/c8-4-1-2-6(15-7(9,10)11)5(3-4)12(13)14/h1-3H
• InChI Key： PGISCPIWSHGJJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Exact Mass: 225.00500
• Monoisotopic Mass: 225.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.543±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 223.9±35.0 ºC (760 Torr),
• Flash Point: 89.2±25.9 ºC,
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• PSA: 55.05000
• LogP: 3.15570

Additional information on 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene

Recent Advances in the Application of 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene (CAS: 123572-62-3) in Chemical and Biomedical Research

The compound 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene (CAS: 123572-62-3) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This aromatic nitro compound, characterized by the presence of fluorine and trifluoromethoxy substituents, exhibits remarkable reactivity and stability, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its utility in various chemical transformations, including nucleophilic aromatic substitution (SNAr) reactions, catalytic hydrogenation, and cross-coupling reactions, which are pivotal in drug discovery and development.

One of the most notable applications of 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its electron-deficient aromatic ring to facilitate the introduction of diverse functional groups, enabling the construction of complex scaffolds with potential therapeutic benefits. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy in the synthesis of novel kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to serve as a versatile building block for the development of targeted therapies.

In addition to its pharmaceutical applications, 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene has been investigated for its potential in material science. Its trifluoromethoxy group imparts unique electronic and steric properties, which are advantageous in the design of organic semiconductors and liquid crystals. A recent report in *Advanced Materials* detailed the compound's incorporation into π-conjugated systems, resulting in materials with enhanced charge transport properties. These findings underscore the compound's versatility and its potential to contribute to advancements in optoelectronic devices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a green chemistry approach utilizing catalytic methodologies has been proposed to minimize the use of hazardous reagents. These advancements are critical for ensuring the compound's sustainable production and broader adoption in industrial and academic settings.

In conclusion, 4-Fluoro-2-nitro-1-(trifluoromethoxy)benzene (CAS: 123572-62-3) represents a valuable tool in chemical and biomedical research, with applications spanning drug discovery, material science, and beyond. Ongoing studies continue to uncover its potential, paving the way for innovative solutions to pressing challenges in these fields. Future research should focus on further elucidating its mechanistic pathways and expanding its utility in emerging technologies.